3-amino-1-methyl-5-(methylthio)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 3-amino-1-methyl-5-methylsulfanylpyrazole-4-carbonitrile
• InChI: InChI=1S/C6H8N4S/c1-10-6(11-2)4(3-7)5(8)9-10/h1-2H3,(H2,8,9)
• InChI Key: BIQAGSSFDBPDNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)N)C#N)SC
• Molecular Formula: C6H8N4S
• DSSTOX Substance ID: DTXSID30384820
• Molecular Weight: 168.22 g/mol
• CAS No.: 151291-05-3

Description

3-amino-1-methyl-5-(methylthio)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C6H8N4S and its molecular weight is 168.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Pyrazoles, including compounds like “3-amino-1-methyl-5-(methylthio)-1H-pyrazole-4-carbonitrile,” are recognized for their versatile chemical properties that make them valuable scaffolds in the synthesis of heterocyclic compounds. These properties facilitate the generation of a wide range of heterocyclic structures, including pyrazolo-imidazoles, thiazoles, and others, under mild reaction conditions. The unique reactivity of pyrazole derivatives enables innovative transformations, indicating their significance in synthetic chemistry and potential for creating new materials and molecules (Gomaa & Ali, 2020).

Biological Activities and Therapeutic Potential

Pyrazole derivatives have been extensively studied for their biological activities. They are known to exhibit a broad spectrum of pharmacological properties, including antimicrobial, anticancer, anti-inflammatory, and analgesic effects. This diverse range of activities is attributed to the structural versatility of pyrazole, which allows for the development of numerous derivatives with potent biological effects. Research into pyrazoline derivatives, closely related to pyrazoles, has highlighted their potential in developing new anticancer agents, underscoring the importance of pyrazole-based compounds in pharmaceutical chemistry (Ray et al., 2022).

Applications in Drug Discovery

The pyrazole core is a prominent feature in many drug-like candidates, showing significant medicinal properties across various therapeutic areas. Pyrazole derivatives have been explored for their roles as CNS agents, anti-infectious compounds, anti-inflammatories, and more. The ongoing research and structure-activity relationship (SAR) studies continue to highlight the potential of pyrazole and its derivatives in drug discovery, presenting opportunities for developing new pharmacological agents with improved efficacy (Cherukupalli et al., 2017).

Synthesis routes and methods

Procedure details

9.63 g (56.6 mmol) [Bis(methylmercapto)methylene]-malononitrile was suspended in 50 ml water and treated with 3.7 ml (67.9 mmol) methylhydrazine. The mixture was heated at boiling for 1 hour, the reaction solution cooled, the precipitate suction filtered and recrystallised from ethanol.